(4-((3,5-Dimethylphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone

• IUPAC Name: [4-(3,5-dimethylanilino)-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C23H24FN3O/c1-15-10-16(2)12-18(11-15)26-22-19-13-17(24)6-7-21(19)25-14-20(22)23(28)27-8-4-3-5-9-27/h6-7,10-14H,3-5,8-9H2,1-2H3,(H,25,26)
• InChI Key: NKMUIPAYOFWVPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F)C
• Molecular Formula: C23H24FN3O
• Molecular Weight: 377.5 g/mol

Description

(4-((3,5-Dimethylphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone, also known as DFPM, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DFPM belongs to the quinoline class of compounds and has a unique chemical structure that makes it an attractive target for drug development.

Scientific Research Applications

Antivascular and Antitumor Activity

Compounds with quinoline structures have been examined for their antitumor activity through mechanisms such as tumour-selective antivascular effects and cytokine induction. For example, 5,6-dimethylxanthenone-4-acetic acid (DMXAA), which shares a structural relation with quinolines, has been studied for its antitumour action mediated via antivascular effects and cytokine induction, showing promise in clinical trials for its antitumor activity at well-tolerated doses (Jameson et al., 2003).

Neuroprotective Effects

Piperidine derivatives have been explored for their potential neuroprotective effects. For instance, the neurotoxicity observed with the use of MPTP (1-methyl-4-phenyl-1,2,5,6-tetrahydropyridine), a compound structurally related to piperidine, has provided insights into Parkinson's disease mechanisms and highlighted the importance of structural modifications for therapeutic safety (Langston et al., 1983).

Antimalarial Properties

The structural framework of quinoline is also found in antimalarial drugs, suggesting the potential of related compounds in malaria treatment. Research into compounds like WR 238605, an 8-aminoquinoline, shows promise for prophylaxis and treatment of malaria due to its efficacy and reduced toxicity compared to other drugs in its class (Brueckner et al., 1998).

Cellular Proliferation Imaging

Studies have also explored the use of quinoline derivatives in imaging tumor proliferation. For instance, N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-^18F-fluoroethoxy)-5-methylbenzamide (^18F-ISO-1) has been used to evaluate the proliferative status of solid tumors, demonstrating the potential for such compounds in diagnostic imaging and the assessment of tumor biology (Dehdashti et al., 2013).